Cas no 2375258-74-3 (1,2,3,4-Tetrahydro-1,4-epoxynaphthalene-6-carboxylic acid)

• Product Name: 1,2,3,4-Tetrahydro-1,4-epoxynaphthalene-6-carboxylic acid
• CAS No: 2375258-74-3
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 6035950
• Update Time: 2025-05-21

1,2,3,4-Tetrahydro-1,4-epoxynaphthalene-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydro-1,4-epoxynaphthalene-6-carboxylic acid

• Inchi： 1S/C11H10O3/c12-11(13)6-1-2-7-8(5-6)10-4-3-9(7)14-10/h1-2,5,9-10H,3-4H2,(H,12,13)
• InChI Key： IIKGZUBMDQYFBQ-UHFFFAOYSA-N
• SMILES： C12OC(C3=C1C=CC(C(O)=O)=C3)CC2

Experimental Properties

• Density: 1.372±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 363.4±42.0 °C(Predicted)
• pka: 4.37±0.20(Predicted)

Additional information on 1,2,3,4-Tetrahydro-1,4-epoxynaphthalene-6-carboxylic acid

1,2,3,4-Tetrahydro-1,4-epoxynaphthalene-6-carboxylic acid (CAS No. 2375258-74-3): A Key Intermediate in Modern Pharmaceutical Synthesis

The compound 1,2,3,4-Tetrahydro-1,4-epoxynaphthalene-6-carboxylic acid, identified by its CAS number 2375258-74-3, represents a significant intermediate in the realm of pharmaceutical chemistry. Its unique structural framework, featuring a naphthalene core modified by a tetrahydropyranone ring and a carboxylic acid substituent at the 6-position, makes it a versatile building block for synthesizing complex bioactive molecules.

This compound has garnered considerable attention in recent years due to its utility in constructing pharmacophores that exhibit diverse biological activities. The presence of both the epoxide and carboxylic acid functionalities allows for facile chemical modifications through nucleophilic ring-opening reactions or esterification processes, respectively. Such versatility is particularly valuable in drug discovery pipelines where rapid and modular synthesis of analogues is essential.

In the context of modern medicinal chemistry, 1,2,3,4-Tetrahydro-1,4-epoxynaphthalene-6-carboxylic acid has been employed in the development of novel therapeutic agents targeting various diseases. For instance, derivatives of this scaffold have shown promise as inhibitors of enzymes involved in inflammatory pathways. The naphthalene moiety often serves as a rigid pharmacophore that enhances binding affinity to biological targets, while the tetrahydropyranone ring introduces conformational flexibility—a critical factor in optimizing drug-like properties such as solubility and metabolic stability.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. Catalytic epoxidation strategies have enabled efficient access to 1,2,3,4-Tetrahydro-1,4-epoxynaphthalene-6-carboxylic acid, allowing for scalable production suitable for industrial applications. Additionally, green chemistry approaches have been explored to minimize waste and improve sustainability in its synthesis. These innovations align with broader industry trends toward environmentally conscious manufacturing processes.

The carboxylic acid group at the 6-position of 1,2,3,4-Tetrahydro-1,4-epoxynaphthalene-6-carboxylic acid provides numerous synthetic handles for further derivatization. Esterification with various alcohols yields corresponding esters that can be further functionalized or used directly as prodrugs to enhance bioavailability. Similarly, amidation with amines produces amides—another common motif in drug design that improves hydrophilicity and target binding interactions.

From a mechanistic perspective, the epoxide ring undergoes stereoselective opening under controlled conditions. This property has been leveraged to synthesize enantiomerically pure intermediates for chiral drugs where stereochemistry dictates efficacy and safety profiles. Such applications underscore the compound's significance not only as a raw material but also as a strategic tool for achieving high enantiomeric purity in pharmaceutical synthesis.

The integration of computational chemistry has accelerated the utilization of 1,2,3,4-Tetrahydro-1,4-epoxynaphthalene-6-carboxylic acid in drug discovery initiatives. Molecular modeling studies predict its interaction with biological targets such as kinases and proteases by simulating binding poses and affinity predictions. These virtual screening approaches complement experimental efforts by prioritizing promising derivatives for synthesis and testing—a synergy that expedites the development cycle.

In conclusion,1,2,3,4-Tetrahydro-1,4-epoxynaphthalene-6-carboxylic acid (CAS No. 2375258-74-3) stands as a cornerstone intermediate with far-reaching implications in pharmaceutical innovation. Its structural features enable diverse synthetic pathways toward bioactive molecules while accommodating modern demands for efficiency and sustainability. As research continues to uncover new therapeutic applications derived from this scaffold—particularly through interdisciplinary collaborations between organic chemists and biologists—its relevance is poised to grow even further within the global pharmaceutical landscape.